Cas no 2228302-71-2 (tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate is a specialized brominated pyrimidine derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a tert-butyl carbamate group and a bromopyrimidine moiety, making it valuable for further functionalization via cross-coupling reactions or nucleophilic substitutions. The bromine atom at the 5-position enhances reactivity for Suzuki, Buchwald-Hartwig, or other metal-catalyzed transformations. The tert-butyloxycarbonyl (Boc) protecting group ensures stability while allowing selective deprotection under mild acidic conditions. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular architecture in drug discovery and medicinal chemistry applications.
tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate structure
2228302-71-2 structure
Product Name:tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate
CAS No:2228302-71-2
MF:C12H16BrN3O3
MW:330.177742004395
CID:6184584
PubChem ID:165696362
Update Time:2025-06-11

tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate
    • tert-butyl N-[2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl]carbamate
    • 2228302-71-2
    • EN300-1889183
    • Inchi: 1S/C12H16BrN3O3/c1-11(2,3)19-10(18)16-12(4,7-17)9-14-5-8(13)6-15-9/h5-7H,1-4H3,(H,16,18)
    • InChI Key: QORCCZPTFOTIEL-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C(C=O)(C)NC(=O)OC(C)(C)C)=NC=1

Computed Properties

  • Exact Mass: 329.03750g/mol
  • Monoisotopic Mass: 329.03750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 81.2Ų

tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate

Recent Advances in the Study of tert-Butyl N-2-(5-Bromopyrimidin-2-yl)-1-Oxopropan-2-ylcarbamate (CAS: 2228302-71-2)

The compound tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228302-71-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate as a key intermediate in the synthesis of novel pyrimidine-based compounds. Pyrimidine derivatives are known for their diverse pharmacological properties, including anticancer, antiviral, and anti-inflammatory activities. The bromine substitution at the 5-position of the pyrimidine ring enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate using a multi-step protocol involving condensation and protection reactions. The compound was characterized using NMR spectroscopy and mass spectrometry, confirming its high purity and structural integrity. The study also explored its potential as a precursor for the development of kinase inhibitors, which are crucial targets in cancer therapy.

Another significant finding comes from a recent preprint on bioRxiv, where the compound was evaluated for its inhibitory activity against a panel of protein kinases. Preliminary results indicated moderate to strong inhibition of several kinases involved in cell proliferation and survival pathways. These findings suggest that tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate could serve as a scaffold for designing more potent and selective kinase inhibitors.

Furthermore, computational studies have provided insights into the binding interactions of this compound with various kinase domains. Molecular docking simulations revealed favorable interactions with the ATP-binding sites of certain kinases, supporting its potential as a lead compound for further optimization. These in silico findings are currently being validated through in vitro and in vivo experiments.

In conclusion, tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228302-71-2) represents a promising chemical entity with broad applications in medicinal chemistry. Its synthetic versatility, combined with its biological activity, makes it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in disease models.

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